4-Phenylimidazole
Overview
Description
4-Phenyl-1H-Imidazole is an organic compound belonging to the class of phenylimidazoles. These compounds are characterized by a benzene ring linked to an imidazole ring through a carbon-carbon or carbon-nitrogen bond . Imidazoles are five-membered heterocyclic compounds containing three carbon atoms and two nitrogen atoms. The presence of the phenyl group enhances the compound’s stability and reactivity, making it a valuable molecule in various scientific and industrial applications.
Scientific Research Applications
4-Phenyl-1H-Imidazole has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.
Medicine: Derivatives of 4-Phenyl-1H-Imidazole are explored for their therapeutic potential in treating various diseases.
Industry: It is used in the production of dyes, agrochemicals, and functional materials.
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 4-Phenylimidazole is the Putative Cytochrome P450 . This enzyme is a part of the Cytochrome P450 family, which plays a crucial role in the metabolism of various substances, including drugs and toxins .
Mode of Action
This compound acts as a non-competitive inhibitor of the Indoleamine-2,3-dioxygenase (IDO) enzyme . It binds to the IDO enzyme at an inactive ferric state . The X-ray structure of IDO-bound this compound has provided insights into the intermolecular force of attraction between the enzyme and this compound .
Biochemical Pathways
It is known that the compound interacts with thekynurenine pathway . This pathway is involved in the metabolism of tryptophan, an essential amino acid .
Result of Action
It is understood that the compound’s inhibition of the ido enzyme can potentially suppress the proliferation of cancer cells .
Action Environment
It is known that the compound can be used as a biochemical reagent in life science-related research
Biochemical Analysis
Biochemical Properties
4-Phenylimidazole has been used to investigate protein-ligand interactions in cytochrome P450 from the thermoacidophile Picrophilus torridus . It was also used as a heme ligand during the crystallization of recombinant human indoleamine 2,3-dioxygenase .
Cellular Effects
It is known that it plays a role in the catalysis of oxidative C-C coupling reactions to polymerize flaviolin and form highly conjugated pigments . These pigments protect the soil bacterium from the deleterious effects of UV irradiation .
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with the enzyme cytochrome P450 . It is known to catalyze oxidative C-C coupling reactions
Temporal Effects in Laboratory Settings
It is known that it has a melting point of 128-131 °C and is soluble in acetone .
Dosage Effects in Animal Models
There is currently no available information on the effects of different dosages of this compound in animal models .
Metabolic Pathways
This compound is involved in the IDO1 pathway in cancer, where it acts as a non-competitive inhibitor of the IDO enzyme
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-Phenyl-1H-Imidazole typically involves the cyclization of amido-nitriles. One common method is the nickel-catalyzed addition to nitrile, followed by proto-demetallation, tautomerization, and dehydrative cyclization . This method allows for the inclusion of various functional groups, including aryl halides and aromatic heterocycles.
Industrial Production Methods: Industrial production of 4-Phenyl-1H-Imidazole often employs multi-step synthesis processes that ensure high yield and purity. The condensation of α-bromoketones with formamidine acetate in liquid ammonia is another useful method for synthesizing imidazole derivatives . This method is advantageous due to its simplicity and efficiency.
Chemical Reactions Analysis
Types of Reactions: 4-Phenyl-1H-Imidazole undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form imidazole N-oxides.
Reduction: Reduction reactions can convert the imidazole ring to dihydroimidazole derivatives.
Substitution: Electrophilic substitution reactions can introduce different substituents onto the phenyl ring.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.
Substitution: Electrophilic reagents like halogens and nitrating agents are employed under acidic or basic conditions.
Major Products:
Oxidation: Imidazole N-oxides.
Reduction: Dihydroimidazole derivatives.
Substitution: Various substituted phenylimidazoles.
Comparison with Similar Compounds
1H-Imidazole: The parent compound without the phenyl group.
2-Phenyl-1H-Imidazole: A similar compound with the phenyl group at a different position.
4-Methyl-1H-Imidazole: A compound with a methyl group instead of a phenyl group.
Uniqueness: 4-Phenyl-1H-Imidazole is unique due to the presence of the phenyl group at the 4-position, which enhances its stability and reactivity compared to other imidazole derivatives. This structural feature makes it particularly valuable in applications requiring high chemical stability and specific reactivity patterns .
Properties
IUPAC Name |
5-phenyl-1H-imidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2/c1-2-4-8(5-3-1)9-6-10-7-11-9/h1-7H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XHLKOHSAWQPOFO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CN=CN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
40864-48-0 (mono-hydrochloride) |
Source
|
| Record name | 4(5)-Phenylimidazole | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000670951 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID30217200 |
Source
|
| Record name | 4(5)-Phenylimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30217200 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
670-95-1 |
Source
|
| Record name | 4-Phenylimidazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=670-95-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4(5)-Phenylimidazole | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000670951 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Phenylimidazole | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=195337 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4(5)-Phenylimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30217200 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-phenylimidazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.529 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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| Record name | 4-Phenylimidazole | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8VQ67XR7XY | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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